Cas no 16797-71-0 (7H-Purine,2,6-bis(methylthio)-7-b-D-ribofuranosyl-)

7H-Purine,2,6-bis(methylthio)-7-b-D-ribofuranosyl- structure
16797-71-0 structure
Product Name:7H-Purine,2,6-bis(methylthio)-7-b-D-ribofuranosyl-
CAS No:16797-71-0
MF:C12H16N4O4S2
MW:344.409839630127
CID:183288
PubChem ID:272248
Update Time:2025-04-19

7H-Purine,2,6-bis(methylthio)-7-b-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

    • 7H-Purine,2,6-bis(methylthio)-7-b-D-ribofuranosyl-
    • [2,6-(CH2OMe)2C6H3]Br
    • 1-bromo-2,6-bis(methoxymethyl)benzene
    • 2,6-(MeOCH2)2C6H3Br
    • 2,6-bis(methoxymethyl)bromobenzene
    • 2-Brom-1,3-bis-(methoxymethyl)-benzol
    • AC1LC45Y
    • AG-J-03790
    • Benzene, 2-bromo-1,3-bis(methoxymethyl)-
    • CTK1J6126
    • o,o-C6H3(CH2OMe)2Br
    • SureCN914915
    • 2,6-bis(methylsulfanyl)-7-pentofuranosyl-7h-purine
    • 16797-71-0
    • DTXSID20937420
    • NSC116537
    • NSC-116537
    • Inchi: 1S/C12H16N4O4S2/c1-21-10-6-9(14-12(15-10)22-2)13-4-16(6)11-8(19)7(18)5(3-17)20-11/h4-5,7-8,11,17-19H,3H2,1-2H3
    • InChI Key: ZKGICXHRLZUUHN-UHFFFAOYSA-N
    • SMILES: S(C)C1=C2C(=NC(=N1)SC)N=CN2C1C(C(C(CO)O1)O)O

Computed Properties

  • Exact Mass: 344.06148
  • Monoisotopic Mass: 344.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 164Ų

Experimental Properties

  • Density: 1.8
  • Boiling Point: 710.3°Cat760mmHg
  • Flash Point: 383.4°C
  • Refractive Index: 1.812
  • PSA: 113.52
  • LogP: -0.11840
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